3,4,5-triethoxy-N-(3-methylphenyl)benzamide

• Molecular Formula: C20H25NO4
• Molecular Weight: 343.4 g/mol
• IUPAC Name: 3,4,5-triethoxy-N-(3-methylphenyl)benzamide
• InChI: InChI=1S/C20H25NO4/c1-5-23-17-12-15(13-18(24-6-2)19(17)25-7-3)20(22)21-16-10-8-9-14(4)11-16/h8-13H,5-7H2,1-4H3,(H,21,22)
• InChI Key: WWYFIAKDALFGLM-UHFFFAOYSA-N
• SMILES: CCOC1=CC(=CC(=C1OCC)OCC)C(=O)NC2=CC=CC(=C2)C

Description

3,4,5-triethoxy-N-(3-methylphenyl)benzamide, commonly known as TME, is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. TME belongs to the class of benzamide derivatives and has shown promising results in various scientific research studies.

Mechanism of Action

The mechanism of action of TME is not fully understood, but it is believed to involve the modulation of various signaling pathways in the body. TME has been reported to inhibit the activity of enzymes such as acetylcholinesterase, which are involved in the breakdown of neurotransmitters in the brain. It has also been shown to inhibit the activity of protein kinases, which are involved in the regulation of cell growth and differentiation. TME has also been reported to modulate the expression of various genes involved in the regulation of cell survival and death.
Biochemical and Physiological Effects:
TME has been reported to exhibit various biochemical and physiological effects in the body. It has been shown to reduce oxidative stress, inflammation, and apoptosis in the brain, which are the major hallmarks of neurodegenerative diseases. TME has also been reported to inhibit the growth of cancer cells and induce apoptosis. It has been shown to modulate the expression of various genes involved in the regulation of cell survival and death. TME has also been reported to exhibit neuroprotective effects by reducing the production of reactive oxygen species and enhancing the activity of antioxidant enzymes.

Advantages and Limitations for Lab Experiments

TME has several advantages as a research tool. It is a synthetic compound that can be easily synthesized in the lab. It has been extensively studied for its potential therapeutic applications, and its mechanism of action is well-understood. TME also has several limitations as a research tool. It is a synthetic compound that may not accurately reflect the physiological effects of natural compounds. TME may also have off-target effects that need to be carefully studied.

Future Directions

The potential therapeutic applications of TME are vast, and several future directions can be explored. TME can be further studied for its potential use in the treatment of various neurodegenerative diseases, including Alzheimer's disease and Parkinson's disease. It can also be studied for its potential use in the treatment of various cancers. TME can be further modified to enhance its potency and reduce its toxicity. The mechanism of action of TME can be further elucidated to identify new targets for drug development. The pharmacokinetics and pharmacodynamics of TME can be further studied to optimize its therapeutic efficacy.

Synthesis Methods

The synthesis of TME involves the reaction between 3-methylbenzoic acid and 3-methylphenylamine in the presence of thionyl chloride. The resulting product is then treated with triethylorthoformate and hydrochloric acid to obtain TME. The purity of TME can be enhanced by recrystallization from ethanol.

Scientific Research Applications

TME has been extensively studied for its potential therapeutic applications. It has shown promising results in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. TME has been reported to exhibit anticancer activity by inhibiting the growth of cancer cells and inducing apoptosis. It has also been shown to inhibit the aggregation of amyloid-beta peptides, which are responsible for the formation of plaques in the brain, leading to Alzheimer's disease. TME has also been reported to exhibit neuroprotective effects by reducing oxidative stress, inflammation, and apoptosis in the brain, which are the major hallmarks of Parkinson's disease.